Cas no 1286753-85-2 (ethyl 5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate)

• Product Name: ethyl 5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate
• CAS No: 1286753-85-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD20231195
• CID: 2108977
• PubChem ID: 89577402
• Update Time: 2023-11-24

ethyl 5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate
• PUSQIDJRNISKAT-UHFFFAOYSA-N
• Imidazo[1,?2-?a]?pyrazine-?3-?carboxylic acid, 5,?6,?7,?8-?tetrahydro-?, ethyl ester
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid ethyl ester
• CID 89577402
• Ethyl 5,6,7,8-Tetrahydroimidazo[1,2-A]Pyrazine-3-Carboxylate(WX141040)
• ethyl 5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylate
• Imidazo[1,2-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
• ethyl 5H,6H,7H,8H-imidazo1,2-apyrazine-3-carboxylate

• MDL： MFCD20231195
• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-5-11-8-6-10-3-4-12(7)8/h5,10H,2-4,6H2,1H3
• InChI Key： PUSQIDJRNISKAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2CNCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 394.0±32.0 °C(Predicted)
• pka: 7.96±0.20(Predicted)